rac-(1R,2R)-2-(difluoromethyl)-N-phenylcyclopropane-1-carboxamide, trans

• CAS RN: 2375250-54-5
• Molecular Formula: C11H11F2NO
• Molecular Weight: 211.2

Description

Rac-(1R,2R)-2-(difluoromethyl)-N-phenylcyclopropane-1-carboxamide, trans (DFPC) is an organofluorine compound that has been widely used in scientific research and drug development. It is a fluorinated derivative of cyclopropane carboxamide and is structurally related to the cyclopropane carboxylic acid. DFPC has been used in a variety of research applications due to its unique properties and its ability to be easily synthesized.

Scientific Research Applications

Rac-(1R,2R)-2-(difluoromethyl)-N-phenylcyclopropane-1-carboxamide, trans has been used in a variety of scientific research applications due to its unique properties and its ability to be easily synthesized. It has been used in the synthesis of novel compounds, such as fluorinated cyclopropanes, and in the study of catalytic processes. It has also been used in the development of new drugs and in the study of enzyme-catalyzed reactions.

Mechanism of Action

Rac-(1R,2R)-2-(difluoromethyl)-N-phenylcyclopropane-1-carboxamide, trans is known to act as an inhibitor of enzymes involved in the biosynthesis of fatty acids. Specifically, it has been shown to inhibit the enzyme acyl-CoA synthetase, which is responsible for the conversion of fatty acids into their corresponding acyl-CoA derivatives. This inhibition results in the accumulation of fatty acids in the cell, leading to a decrease in the production of fatty acid-derived compounds.
Biochemical and Physiological Effects
rac-(1R,2R)-2-(difluoromethyl)-N-phenylcyclopropane-1-carboxamide, trans has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce the production of fatty acid-derived compounds and to induce apoptosis in cancer cells. It has also been shown to have anti-inflammatory and anti-oxidant properties, as well as to have an effect on the metabolism of cholesterol.

Advantages and Limitations for Lab Experiments

Rac-(1R,2R)-2-(difluoromethyl)-N-phenylcyclopropane-1-carboxamide, trans has many advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it can be stored at room temperature. Additionally, it has a low toxicity and is not known to be mutagenic. However, rac-(1R,2R)-2-(difluoromethyl)-N-phenylcyclopropane-1-carboxamide, trans is not very soluble in water, and its solubility in organic solvents is limited.

Future Directions

There are many potential future directions for research involving rac-(1R,2R)-2-(difluoromethyl)-N-phenylcyclopropane-1-carboxamide, trans. These include further studies of its biochemical and physiological effects, as well as its potential applications in drug development. Additionally, further research could be conducted to improve the synthesis of rac-(1R,2R)-2-(difluoromethyl)-N-phenylcyclopropane-1-carboxamide, trans and to explore its potential use in other areas, such as catalysis and material science. Other potential future directions include the development of new methods to study the binding of rac-(1R,2R)-2-(difluoromethyl)-N-phenylcyclopropane-1-carboxamide, trans to enzymes and the investigation of its potential effects on other biological processes.

Synthesis Methods

Rac-(1R,2R)-2-(difluoromethyl)-N-phenylcyclopropane-1-carboxamide, trans can be synthesized by a variety of methods. One of the most common methods is the reaction of N-phenylcyclopropanecarboxamide with difluoromethyl iodide. This reaction is conducted in the presence of a base, such as sodium hydroxide, to facilitate the formation of the desired product. The reaction proceeds through a SN2 mechanism, with the difluoromethyl iodide acting as the nucleophile and the N-phenylcyclopropanecarboxamide acting as the electrophile. The reaction is typically carried out in an aprotic solvent, such as acetonitrile or dimethylformamide.